Diethyl 2-(1-(4-methoxyphenyl)-2-methylpropan-2-yl)malonate

• Molecular Formula: C18H26O5
• Molecular Weight: 322.4 g/mol
• IUPAC Name: diethyl 2-[1-(4-methoxyphenyl)-2-methylpropan-2-yl]propanedioate
• InChI: InChI=1S/C18H26O5/c1-6-22-16(19)15(17(20)23-7-2)18(3,4)12-13-8-10-14(21-5)11-9-13/h8-11,15H,6-7,12H2,1-5H3
• InChI Key: HCNWACPBZCBMOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)OCC)C(C)(C)CC1=CC=C(C=C1)OC

Description

Diethyl 2-(1-(4-methoxyphenyl)-2-methylpropan-2-yl)malonate is a useful research compound. Its molecular formula is C18H26O5 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethylisopropylidenemalonate (6.686 ml, 34.09 mmol) was dissolved in 300 ml Et2O and cooled to −78° C. 4-Methoxybenzylmagnesium chloride (150.000 ml, 37.50 mmol) was added and stirring was continued for 5 h. The temperature was warmed up to 0° C. The reaction was hydrolyzed with 0.5 M HCl and extracted 3×EtOAc. Glass col. Chromatography (10-50% EtOAc in Hex.) provided diethyl 2-(1-(4-methoxyphenyl)-2-methylpropan-2-yl)malonate. MS m/z: 323.1 (M+1).